Cas no 1798034-84-0 (1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea)

• Product Name: 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea
• CAS No: 1798034-84-0
• MF: C₁₇H₂₀ClN₅O
• MW: 345.826601982117
• CID: 5375394
• Update Time: 2025-06-08

1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-[(2-piperidin-1-ylpyrimidin-4-yl)methyl]urea
• 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea

• Inchi： 1S/C17H20ClN5O/c18-13-5-4-6-14(11-13)22-17(24)20-12-15-7-8-19-16(21-15)23-9-2-1-3-10-23/h4-8,11H,1-3,9-10,12H2,(H2,20,22,24)
• InChI Key： CKNPLVVSUOZRKF-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NCC1C=CN=C(N2CCCCC2)N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea

Introduction to 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea (CAS No. 1798034-84-0)

1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea (CAS No. 1798034-84-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of pharmacology and drug discovery.

The compound is composed of a urea moiety linked to a 3-chlorophenyl group and a [2-(piperidin-1-yl)pyrimidin-4-yl]methyl substituent. The presence of these functional groups imparts specific biological activities, making it a promising candidate for various therapeutic interventions. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases.

In the realm of pharmacology, 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea has been evaluated for its ability to modulate key signaling pathways. One notable application is its potential as an inhibitor of the Janus kinase (JAK) family of enzymes. JAK inhibitors have shown promise in treating inflammatory and autoimmune diseases, such as rheumatoid arthritis and psoriasis. Preclinical studies have demonstrated that this compound effectively inhibits JAK activity, leading to reduced inflammation and improved disease outcomes.

Beyond its anti-inflammatory properties, 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea has also been investigated for its antiproliferative effects. Research has indicated that it can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. This makes it a potential candidate for the development of novel anticancer therapies.

The structural design of 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea is crucial for its biological activity. The urea linkage provides a flexible scaffold that allows for optimal interaction with target proteins, while the 3-chlorophenyl and [2-(piperidin-1-yl)pyrimidin-4-yl]methyl substituents contribute to its selectivity and potency. Computational studies have further elucidated the binding modes and interactions of this compound with its targets, providing valuable insights into its mechanism of action.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.

In addition to its therapeutic applications, 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea has also been studied for its use as a research tool in understanding disease mechanisms. Its ability to selectively inhibit specific targets makes it a valuable probe for investigating signaling pathways involved in various diseases. This dual role as both a therapeutic agent and a research tool underscores its significance in the field of medicinal chemistry.

The synthesis of 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea involves several steps, including the preparation of key intermediates and their subsequent coupling to form the final product. Optimized synthetic routes have been developed to improve yield and purity, making it feasible for large-scale production. These advancements in synthetic chemistry have facilitated further preclinical and clinical investigations.

In conclusion, 1-(3-chlorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea (CAS No. 1798034-84-0) represents a promising compound with diverse therapeutic applications. Its unique structural features and biological activities make it a valuable asset in the development of new treatments for inflammatory diseases, cancer, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.